N-1-naphthyl-N'-(2,3,4,9-tetrahydro-1H-carbazol-6-ylmethyl)thiourea

• IUPAC Name: 1-naphthalen-1-yl-3-(6,7,8,9-tetrahydro-5H-carbazol-3-ylmethyl)thiourea
• InChI: InChI=1S/C24H23N3S/c28-24(27-21-11-5-7-17-6-1-2-8-18(17)21)25-15-16-12-13-23-20(14-16)19-9-3-4-10-22(19)26-23/h1-2,5-8,11-14,26H,3-4,9-10,15H2,(H2,25,27,28)
• InChI Key: IVFYIIZEZJXFKE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(N2)C=CC(=C3)CNC(=S)NC4=CC=CC5=CC=CC=C54
• Molecular Formula: C24H23N3S
• Molecular Weight: 385.5 g/mol

Description

1-Naphthol, or α-naphthol, is an organic compound with the formula C10H7OH. It is a fluorescent white solid. The naphthols are naphthalene homologues of phenol. 1H-Carbazole, 2,3,4,9-tetrahydro- is another organic compound with the formula C12H13N.

Synthesis Analysis

1-Naphthol is prepared by two main routes. In one method, naphthalene is nitrated to give 1-nitronaphthalene, which is hydrogenated to the amine followed by hydrolysis.

Molecular Structure Analysis

The molecular weight of 1H-Carbazole, 2,3,4,9-tetrahydro- is 171.2383. The molecular weight of 1-Naphthol is 144.17 g/mol.

Chemical Reactions Analysis

Some reactions of 1-naphthol are explicable with reference to its tautomerism, which produces a small amount of the keto tautomer.

Physical And Chemical Properties Analysis

1-Naphthol is a colorless or white solid with a density of 1.10 g/cm3. It has a melting point of 95 to 96 °C and a boiling point of 278 to 280 °C.

Mechanism of Action

®- (-)-enantiomer of 1,2,3,4-Tetrahydro-1-naphthol is a substrate for aryl sulfotransferase (AST) IV enzyme and (S)- (+)-1,2,3,4-tetrahydro-1-naphthol is a competitive inhibitor of AST IV-catalyzed sulfation of 1-naphthalenemethanol.

Safety and Hazards

1-Naphthol has several hazard statements including H302, H311, H312, H315, H317, H318, H335, H410, H412.

Future Directions

As for future directions, these compounds are precursors to a variety of useful compounds. They are being studied for their potential applications in various fields.